Cas no 2229636-50-2 (tert-butyl N-{2-2-(methoxymethyl)-1,3-thiazol-4-yl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-2-(methoxymethyl)-1,3-thiazol-4-yl-1-oxopropan-2-yl}carbamate
• CAS No: 2229636-50-2
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 6176467
• PubChem ID: 165664258
• Update Time: 2025-05-20

tert-butyl N-{2-2-(methoxymethyl)-1,3-thiazol-4-yl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(methoxymethyl)-1,3-thiazol-4-yl-1-oxopropan-2-yl}carbamate
• EN300-1902528
• 2229636-50-2
• tert-butyl N-{2-[2-(methoxymethyl)-1,3-thiazol-4-yl]-1-oxopropan-2-yl}carbamate

• Inchi： 1S/C13H20N2O4S/c1-12(2,3)19-11(17)15-13(4,8-16)9-7-20-10(14-9)6-18-5/h7-8H,6H2,1-5H3,(H,15,17)
• InChI Key： TUUGCQRNKJUPCG-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-{2-2-(methoxymethyl)-1,3-thiazol-4-yl-1-oxopropan-2-yl}carbamate

Research Brief on tert-butyl N-{2-[2-(methoxymethyl)-1,3-thiazol-4-yl]-1-oxopropan-2-yl}carbamate (CAS: 2229636-50-2)

The compound tert-butyl N-{2-[2-(methoxymethyl)-1,3-thiazol-4-yl]-1-oxopropan-2-yl}carbamate (CAS: 2229636-50-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel thiazole-containing molecules, which are known for their diverse pharmacological properties. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anticancer, and anti-inflammatory activities. The presence of the methoxymethyl and carbamate functional groups in this compound suggests its utility in the design of prodrugs or as a protective group in peptide synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-{2-[2-(methoxymethyl)-1,3-thiazol-4-yl]-1-oxopropan-2-yl}carbamate using a multi-step protocol involving the condensation of 2-(methoxymethyl)-1,3-thiazole-4-carbaldehyde with tert-butyl carbamate under mild conditions. The compound was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and purity.

Further investigations into the biological activity of this compound revealed its potential as a modulator of protein-protein interactions (PPIs) involved in inflammatory pathways. In vitro assays conducted on human macrophage cells showed that the compound exhibited inhibitory effects on the production of pro-inflammatory cytokines, such as TNF-α and IL-6, at micromolar concentrations. These findings suggest its potential application in the development of anti-inflammatory therapeutics.

Another notable application of this compound is its use in the synthesis of protease inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the incorporation of tert-butyl N-{2-[2-(methoxymethyl)-1,3-thiazol-4-yl]-1-oxopropan-2-yl}carbamate into a series of novel inhibitors targeting the SARS-CoV-2 main protease (Mpro). The compound served as a crucial building block, enabling the introduction of the thiazole moiety into the inhibitor scaffold, which enhanced binding affinity and selectivity.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this compound. Issues such as metabolic stability and oral bioavailability need to be addressed in future studies. Nevertheless, the versatility of tert-butyl N-{2-[2-(methoxymethyl)-1,3-thiazol-4-yl]-1-oxopropan-2-yl}carbamate as a synthetic intermediate and its demonstrated biological activities make it a valuable asset in medicinal chemistry research.

In conclusion, the latest research on tert-butyl N-{2-[2-(methoxymethyl)-1,3-thiazol-4-yl]-1-oxopropan-2-yl}carbamate (CAS: 2229636-50-2) underscores its potential in drug discovery, particularly in the development of anti-inflammatory agents and protease inhibitors. Continued exploration of its chemical and biological properties is expected to yield further insights into its therapeutic applications.